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Introduction

Lysine-specific demethylase 1 (LSD1), also known as KDM1A, is a key epigenetic regulator
that is overexpressed in various cancers, including neuroblastoma.[1] High LSD1 expression in
neuroblastoma is associated with a poorly differentiated, malignant phenotype and correlates
with adverse patient outcomes.[1] LSD1 plays a crucial role in tumorigenesis by demethylating
histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9), leading to transcriptional repression of
tumor suppressor genes.[2] Furthermore, LSD1 can demethylate non-histone proteins such as
p53, affecting their function.[2][3] In neuroblastoma, LSD1 physically interacts with the MYCN
oncoprotein, a key driver of the disease, to cooperatively repress tumor suppressor genes.[2]

Lsd1-IN-23 is a potent, reversible, and selective small molecule inhibitor of LSD1. These
application notes provide detailed protocols for utilizing Lsd1-IN-23 in neuroblastoma cell lines
to study its effects on cell viability, histone methylation, and apoptosis.

Data Presentation
Potency of LSD1 Inhibitors in Neuroblastoma Cell Lines

The following table summarizes the inhibitory concentrations (IC50) of Lsd1-IN-23 and other
LSD1 inhibitors in relevant assays and neuroblastoma cell lines.
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Compound/inh

ibit Target/Assay Cell Line IC50 (pM) Reference
ibitor

Lsd1-IN-23 LSD1 Enzymatic
(Compound 48) Assay

0.58

LSD1/CoREST Cell Viability

o SH-SY5Y 0.195 [4]
Inhibitor 1 (MTT)
LSD1/CoREST Cell Viability

o SH-SY5Y 1.52 [4]
Inhibitor 2 (MTT)
HCI-2509 Cell Viability NGP ~1-3 [5]
HCI-2509 Cell Viability LANS ~1-3 [5]
HCI-2509 Cell Viability SH-SY5Y ~3-10 [5]
HCI-2509 Cell Viability SK-N-SH ~3-10 [5]

Signaling Pathways and Experimental Workflow
LSD1-MYCN Signaling Axis in Neuroblastoma
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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